1-butyl-3-(3-hydroxypropyl)-1-propylurea
Description
1-Butyl-3-(3-hydroxypropyl)-1-propylurea (molecular formula: C₁₀H₁₇NO₃, molecular weight: 199.25 g/mol) is a urea derivative characterized by a hydroxypropyl group, a butyl chain, and a propyl substituent . Its structural features, including the polar hydroxypropyl group, influence its solubility and biological interactions.
Properties
CAS No. |
2169509-42-4 |
|---|---|
Molecular Formula |
C11H24N2O2 |
Molecular Weight |
216.3 |
Purity |
95 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Urea Derivatives
Structural and Physicochemical Properties
The following table summarizes key structural and physicochemical differences between the target compound and related urea derivatives:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Key Substituents | Solubility (Predicted) |
|---|---|---|---|---|
| 1-Butyl-3-(3-hydroxypropyl)-1-propylurea | C₁₀H₁₇NO₃ | 199.25 | Hydroxypropyl, butyl, propyl | Moderate (polar group) |
| 3-[3-(Dimethylamino)propyl]-1-phenylurea | C₁₂H₁₉N₃O | 221.30 | Dimethylamino, phenyl | Low (hydrophobic aryl) |
| 3-(3-Chlorophenyl)-1,1-diisopropylurea | C₁₃H₁₈ClN₂O | 263.75 | Chlorophenyl, diisopropyl | Very low |
| 1,3-Bis(3-(dimethylamino)propyl)urea | C₁₁H₂₄N₄O | 228.34 | Dual dimethylamino-propyl chains | High (polar amines) |
Key Observations :
- Hydroxypropyl vs. Dimethylamino/Phenyl Groups: The hydroxypropyl group in the target compound enhances hydrophilicity compared to the hydrophobic phenyl or dimethylamino groups in analogs like 3-[3-(dimethylamino)propyl]-1-phenylurea and 3-(3-chlorophenyl)-1,1-diisopropylurea .
Target Compound
1-Butyl-3-(3-hydroxypropyl)-1-propylurea (PSB36) demonstrated potent A1-R antagonism in rat Langendorff heart preparations, reducing AF vulnerability by inhibiting adenosine-mediated effects . Its polar substituents may facilitate binding to cardiac receptors while minimizing off-target interactions.
Comparators
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